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Compound of Interest

Compound Name: AP14145

Cat. No.: B14907752

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of laboratory chemicals is paramount. This guide provides essential logistical and
safety information for the proper disposal of AP14145, a KCa2 channel negative allosteric
modulator. By adhering to these procedures, laboratories can maintain a safe environment and
comply with regulations.

AP14145 hydrochloride Properties

A clear understanding of a compound's properties is critical for its safe management. The
following table summarizes the key characteristics of AP14145 hydrochloride.
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Property Value Reference
Molecular Weight 398.81 g/mol [1]

Formula C1sH17F3N4O-HCI [1]

CAS Number 2387505-59-9 [2]
Appearance Solid [2][3]

Purity >98% (HPLC)

Storage Store at -20°C [11[3]

N Soluble to 100 mM in DMSO
Solubility ) [1]
and to 100 mM in ethanol.

o Not a hazardous substance or
Hazard Classification ) [2]
mixture.

Experimental Protocol for Disposal

While the safety data sheet for AP14145 hydrochloride states that it is not a hazardous
substance, it is crucial to follow standard laboratory procedures for chemical waste disposal to
ensure safety and environmental protection. The following protocol outlines the recommended
steps for the disposal of AP14145.

Materials:

o Appropriate Personal Protective Equipment (PPE): laboratory coat, safety glasses, and
gloves.

o Sealed and properly labeled waste container for non-hazardous chemical waste.
o Spill containment materials (e.g., absorbent pads).
Procedure:

e Risk Assessment: Before beginning any disposal procedure, conduct a risk assessment.
Although AP14145 is not classified as hazardous, it is important to be aware of potential
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risks associated with handling any chemical.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses, and chemical-resistant gloves, to prevent skin and eye contact.[4]

Segregation of Waste: Do not mix AP14145 waste with other chemical waste streams unless
explicitly permitted by your institution's waste management guidelines.[4] It should be
disposed of in a designated container for non-hazardous chemical waste.

Solid Waste Disposal:

o Place unused or expired solid AP14145 directly into a clearly labeled, sealed container
designated for non-hazardous chemical waste.

o Contaminated materials such as weighing paper, gloves, and absorbent pads should also
be placed in this container.

Solution Waste Disposal:

o For solutions of AP14145, collect the waste in a sealed, leak-proof container that is
properly labeled with the contents ("AP14145 in [solvent name]") and marked as "non-
hazardous waste."

o Do not dispose of solutions down the drain unless authorized by your institution's
environmental health and safety (EHS) office.

Container Labeling: Ensure the waste container is clearly and accurately labeled with its
contents. This aids in proper identification and final disposal by waste management
personnel.

Storage of Waste: Store the sealed waste container in a designated, secure area away from
general laboratory traffic until it is collected by your institution's EHS or a licensed waste
disposal contractor.

Consult Local Regulations: Always consult and adhere to your institution's specific waste
disposal guidelines and local regulations. Procedures can vary, and it is essential to remain
compliant.
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Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of AP14145, from
initial preparation to final collection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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